Cas no 1261851-53-9 (2-(Difluoromethoxy)-6-fluoromandelic acid)

• Product Name: 2-(Difluoromethoxy)-6-fluoromandelic acid
• CAS No: 1261851-53-9
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 4989155
• Update Time: 2025-06-08

2-(Difluoromethoxy)-6-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-fluoromandelic acid

• Inchi： 1S/C9H7F3O4/c10-4-2-1-3-5(16-9(11)12)6(4)7(13)8(14)15/h1-3,7,9,13H,(H,14,15)
• InChI Key： SJPHIMHBEASRBJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C(=O)O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8

Additional information on 2-(Difluoromethoxy)-6-fluoromandelic acid

2-(Difluoromethoxy)-6-fluoromandelic Acid: An Emerging Compound in Pharmaceutical Research

2-(Difluoromethoxy)-6-fluoromandelic acid (CAS No. 1261851-53-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of mandelic acids, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 2-(Difluoromethoxy)-6-fluoromandelic acid is characterized by the presence of a difluoromethoxy group and a fluorine atom at specific positions on the benzene ring. This unique arrangement imparts distinct physicochemical properties that contribute to its biological activity. The difluoromethoxy group, in particular, has been shown to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the potential of 2-(Difluoromethoxy)-6-fluoromandelic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(Difluoromethoxy)-6-fluoromandelic acid may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(Difluoromethoxy)-6-fluoromandelic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 2-(Difluoromethoxy)-6-fluoromandelic acid as a novel anticancer agent.

The pharmacokinetic profile of 2-(Difluoromethoxy)-6-fluoromandelic acid has also been investigated to assess its suitability for clinical use. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Furthermore, preliminary toxicity studies have indicated that 2-(Difluoromethoxy)-6-fluoromandelic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, the synthetic accessibility of 2-(Difluoromethoxy)-6-fluoromandelic acid is another important consideration. The compound can be synthesized through a series of well-established chemical reactions, making it feasible for large-scale production. This synthetic route involves the introduction of the difluoromethoxy group via a nucleophilic substitution reaction followed by selective fluorination of the benzene ring.

The growing body of research on 2-(Difluoromethoxy)-6-fluoromandelic acid underscores its potential as a valuable tool in both basic research and clinical applications. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will continue to attract interest from researchers and pharmaceutical companies alike.

In conclusion, 2-(Difluoromethoxy)-6-fluoromandelic acid (CAS No. 1261851-53-9) represents an exciting advancement in the field of pharmaceutical research. Its unique chemical structure and promising biological activities make it a promising candidate for further investigation and potential development into novel therapeutic agents.